![molecular formula FeH4N2O6S2 B082669 Iron(2+) disulphamate CAS No. 14017-39-1](/img/structure/B82669.png)
Iron(2+) disulphamate
Overview
Description
Iron(2+) disulphamate, also known as iron(II) disulfamate, is an inorganic compound composed of iron and sulfur. It is an important intermediate in the synthesis of various iron-containing compounds and is used in a range of applications in industry, including catalysis, metallurgy, and pharmaceuticals. In the laboratory, it is used as a reagent in organic synthesis and as a catalyst in reactions.
Scientific Research Applications
Spin Switches and Chemisorption on Gold Surfaces
Iron(II) complexes have been explored for their potential in creating spin switches, which are crucial for molecular electronics. The temperature-dependent spin crossover (SCO) properties of these complexes, when combined with certain ligands, allow for the chemisorption of iron(II) complexes on gold surfaces. This process is significant for developing novel molecular electronics with advanced functionalities (Kämpf, Daunke, Heinemann, & Grohmann, 2008).
Environmental Decontamination
Iron disulfide has been studied for its role in adsorbing cadmium from environments, showcasing its importance in mitigating pollution. The interaction between cadmium and iron disulfide results in the formation of cadmium sulfide, elemental sulfur, and iron hydroxide, highlighting a potential pathway for environmental decontamination (Bostick, Fendorf, & Fendorf, 2000).
Energy Storage Applications
Iron disulfide (FeS2) has been investigated as a cathode material for sodium secondary batteries. Despite poor cyclability, FeS2 offers a large discharge capacity, making it a candidate for energy storage applications. This research underscores the potential of iron sulfides in developing more efficient and sustainable battery technologies (Kitajou, Yamaguchi, Hara, & Okada, 2014).
Biocompatible Nanocrystals
The colloidal synthesis of iron disulphide nanocrystals has been explored for biomedical applications, owing to their biocompatibility. These nanocrystals exhibit potential for use in drug delivery, imaging, and other medical applications, demonstrating the versatility of iron-sulfur compounds in the health sector (Santos-Cruz et al., 2018).
Water and Soil Decontamination
Iron-based systems, including ferrous and ferric iron, have been applied for activating persulfate in advanced oxidation processes, targeting the degradation of organic pollutants and metals in water and soil. This approach signifies the role of iron-sulfur chemistry in environmental remediation efforts, offering a pathway to address contamination issues more effectively (Karim, Jiao, Zhou, & Nidheesh, 2020).
Mechanism of Action
Target of Action
Iron(2+) disulphamate, also known as Iron(II) sulfamate, primarily targets the erythrocytes , also known as red blood cells . The primary role of erythrocytes is to transport oxygen from the lungs to the body’s tissues and then transport carbon dioxide back to the lungs .
Mode of Action
The compound interacts with its targets by being necessary for the production of hemoglobin , a protein within red blood cells that carries oxygen . Iron deficiency can lead to decreased production of hemoglobin and a microcytic, hypochromic anemia .
Biochemical Pathways
This compound affects the iron homeostasis pathway . This pathway controls the major flows of iron into plasma: absorption of dietary iron in the intestine, recycling of iron by macrophages (which phagocytose old erythrocytes and other cells), and mobilization of stored iron from hepatocytes . Iron regulatory proteins 1 and 2 (IRP1 and IRP2) play a central role in this regulation .
Pharmacokinetics
The pharmacokinetics of iron supplements like this compound are complex due to the ubiquity of endogenous iron, its compartmentalized sites of action, and the complexity of the iron metabolism . Iron can be administered intravenously in the form of polynuclear iron (III)-hydroxide complexes with carbohydrate ligands or orally as iron (II) (ferrous) salts or iron (III) (ferric) complexes . High oral iron doses or rapid release of iron from intravenous iron preparations can saturate the iron transport system, resulting in oxidative stress with adverse clinical and subclinical consequences .
Result of Action
The result of this compound’s action is the prevention and treatment of iron deficiency anemia in adults and children .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound’s action can be affected by the presence of other substances in the body, such as certain proteins and enzymes . .
properties
IUPAC Name |
iron(2+);disulfamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Fe.2H3NO3S/c;2*1-5(2,3)4/h;2*(H3,1,2,3,4)/q+2;;/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQZYOZWYVFYNFV-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
NS(=O)(=O)[O-].NS(=O)(=O)[O-].[Fe+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
(NH2SO3)2Fe, FeH4N2O6S2 | |
Record name | Iron(II) sulfamate | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/w/index.php?title=Iron(II)_sulfamate&action=edit&redlink=1 | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90890735 | |
Record name | Sulfamic acid, iron(2+) salt (2:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90890735 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
25-30% aqueous solution: Green liquid; [MSDSonline] | |
Record name | Iron(II) sulfamate | |
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URL | https://haz-map.com/Agents/9312 | |
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CAS RN |
14017-39-1 | |
Record name | Sulfamic acid, iron(2+) salt (2:1) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014017391 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Sulfamic acid, iron(2+) salt (2:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Sulfamic acid, iron(2+) salt (2:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90890735 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Iron(2+) disulphamate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.034.380 | |
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Q & A
Q1: Why is Iron(II) sulfamate used in the determination of uranium and thorium in geological samples?
A1: Iron(II) sulfamate is used to address interference caused by plutonium during the separation of uranium and thorium. [] The research paper "Determination of uranium and thorium in geological materials using extraction chromatography" [] indicates that plutonium can interfere with the separation process. Using Iron(II) sulfamate introduces a reduction step that effectively eliminates this interference, allowing for accurate determination of uranium and thorium concentrations.
Q2: How does the use of Iron(II) sulfamate compare to other methods for separating uranium and thorium?
A2: The research suggests that using extraction chromatography with Iron(II) sulfamate offers several advantages over traditional anion-exchange methods. [] While achieving similar chemical recoveries, the extraction chromatography procedure using Iron(II) sulfamate provides a faster separation process and requires fewer reagents, making it more efficient. []
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